Cas no 1516-01-4 (2,4-Hexadienenitrile)

2,4-Hexadienenitrile structure

2,4-Hexadienenitrile structure

Product Name:2,4-Hexadienenitrile

CAS No:1516-01-4

Molecular Formula:C₆H₇N

Molecular Weight:93.12648

MDL:MFCD00043740

CID:210325

PubChem ID:5365531

2,4-Hexadienenitrile Properties

Names and Identifiers

- 2,4-Hexadienenitrile
- (2E,4E)-hexa-2,4-dienenitrile
- SORBONITRILE
- 2,4-Hexadiene-1-nitrile
- cis
- hexa-2,4-dienenitrile
- Hexa-2,4-diennitril
- Hexa-2,4-diensaeurenitril
- hexadienenitrile
- Sorbonitril
- trans sorbonitrile
- (2E,4E)-2,4-Hexadienenitrile
- AKOS006272911
- NYKHMTWWXWMMHN-MQQKCMAXSA-N
- Sorbins?ure-nitril
- 1516-01-4
- MFCD00043740
- (2E,4E)-2,4-Hexadienenitrile #
- +Expand
- MDL： MFCD00043740
- InChIKey： NYKHMTWWXWMMHN-MQQKCMAXSA-N
- Inchi： InChI=1S/C6H7N/c1-2-3-4-5-6-7/h2-5H,1H3/b3-2+,5-4+
- SMILES： C(#N)/C=C/C=C/C

Computed Properties

Exact Mass: 93.05780
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 93.057849228g/mol
Heavy Atom Count: 7
Complexity: 122
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 1.64228
PSA: 23.79000

2,4-Hexadienenitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P001NWM-5g	2,4-Hexadienenitrile	1516-01-4		5g	$127.00	2024-06-20
A2B Chem LLC	AA76838-5g	2,4-Hexadienenitrile	1516-01-4		5g	$118.00	2024-04-20
abcr	AB357688-5 g	2,4-Hexadienenitrile; .	1516-01-4		5g	€158.20	2023-04-26
TRC	H293723-50mg	2,4-Hexadienenitrile	1516-01-4		50mg	$ 50.00	2022-06-04

2,4-Hexadienenitrile Related Literature

1. Index of subjects

J. Chem. Soc. Abstr. 1906 90 B1039
2. Index of subjects

J. Chem. Soc. Abstr. 1901 80 B807
3. Preparation and dienophilic reactions of nitrosyl cyanide

Peter Horsewood,Gordon W. Kirby J. Chem. Soc. Perkin Trans. 1 1980 1587
4. Chapter 10. Aromatic compounds

R. Bolton Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1981 78 205
5. Effect of iron-subgroup metal salts on polymer cord pyrolysis

Yu. V. Lugovoy,K. V. Chalov,O. P. Tkachenko,E. M. Sulman,J. W?rn?,D. Yu. Murzin RSC Adv. 2015 5 56460
6. 365. Simple derivatives of cyclopentadiene. Part II

David Peters J. Chem. Soc. 1960 1832
7. 21. The cis- and trans-αβ-dicyanostilbenes. Part I. The geometrical configuration and cyclisation of the trans-isomer, the previously alleged diphenymaleidinitrile

D. G. Coe,M. M. Gale,R. P. Linstead,C. J. Timmons J. Chem. Soc. 1957 123

1516-01-4 (2,4-Hexadienenitrile) Related Products

1557-59-1(2,4-Hexadienedinitrile,(2Z,4Z)-)

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1516-01-4)2,4-Hexadienenitrile

A1135557

Purity:99%

Quantity:25g

Price($):265.0